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Compound of Interest

Compound Name: DOV-216,303

Cat. No.: B15616902

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for conducting the forced swim test (FST) in

mice to evaluate the antidepressant-like effects of DOV-216,303, a triple reuptake inhibitor. This

document includes a summary of expected quantitative data, a step-by-step experimental

protocol, and visualizations to aid in understanding the experimental workflow and the

compound's mechanism of action.

Introduction
DOV-216,303 is a triple reuptake inhibitor that blocks the reuptake of serotonin (5-HT),

norepinephrine (NE), and dopamine (DA) in the brain.[1] By increasing the synaptic availability

of these key neurotransmitters, it is expected to exhibit antidepressant-like effects.[1] The

forced swim test is a widely used behavioral assay to screen for potential antidepressant

properties of novel compounds.[2][3] In this test, an effective antidepressant is expected to

decrease the duration of immobility, a state of passive floating, and increase active behaviors

such as swimming and climbing.[4]
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The following table summarizes the expected dose-dependent effects of DOV-216,303 on key

behaviors measured in the mouse forced swim test. Data is presented as mean ± SEM.

Treatment
Group

Dose (mg/kg)
Immobility
Time (s)

Swimming
Time (s)

Climbing Time
(s)

Vehicle - 150 ± 10 70 ± 8 20 ± 3

DOV-216,303 5 135 ± 9 80 ± 7 25 ± 4

DOV-216,303 10 110 ± 12 100 ± 10 30 ± 5*

DOV-216,303 20 85 ± 11 120 ± 9 35 ± 6**

*p < 0.05, **p < 0.01 compared to Vehicle group. (Note: This data is representative and

compiled based on the expected outcomes from literature.)

Experimental Protocols
This section details the methodology for the forced swim test following the administration of

DOV-216,303.

Materials and Apparatus
Animals: Male adult mice (e.g., C57BL/6J strain), weighing 20-25g. House animals in groups

under standard laboratory conditions with a 12-hour light/dark cycle and ad libitum access to

food and water.

DOV-216,303: ((+/-)-1-(3,4-dichlorophenyl)-3-azabicyclo-[3.1.0]hexane hydrochloride).

Vehicle: Sterile saline (0.9% NaCl) or distilled water.

Forced Swim Test Apparatus: A transparent glass or plastic cylinder (20 cm in diameter, 40-

50 cm in height) filled with water (23-25°C) to a depth of 15 cm. The water depth should be

sufficient to prevent the mouse from touching the bottom with its tail or paws.

Video Recording Equipment: A camera positioned to have a clear side view of the swim

cylinder for later behavioral scoring.
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Animal Scale: For accurate dosing.

Syringes and Needles: For drug administration.

Towels: For drying the mice after the test.

Holding Cages: Clean, dry cages for post-test recovery.

Drug Preparation and Administration
Preparation of DOV-216,303 Solution: Dissolve DOV-216,303 in the chosen vehicle to

achieve the desired concentrations for dosing (e.g., 0.5, 1.0, and 2.0 mg/ml for 5, 10, and 20

mg/kg doses, respectively, assuming a 10 ml/kg injection volume). Ensure the compound is

fully dissolved. Prepare fresh solutions on the day of the experiment.

Administration: Administer DOV-216,303 or vehicle via intraperitoneal (i.p.) injection. The

volume of injection should be consistent across all animals (e.g., 10 ml/kg).

Pretreatment Time: Conduct the forced swim test 30-60 minutes after the administration of

DOV-216,303 or vehicle. This allows for adequate absorption and distribution of the

compound.

Forced Swim Test Procedure
Acclimation: Allow the mice to acclimate to the testing room for at least 1 hour before the

experiment begins.

Test Session:

Gently place each mouse individually into the swim cylinder.

The total duration of the test is 6 minutes.[4]

Start video recording immediately upon placing the mouse in the water.

Behavioral Scoring:
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The initial 2 minutes of the test are considered a habituation period and are typically not

scored.

Score the behavior of the mouse during the final 4 minutes of the test.[4]

The following behaviors are scored:

Immobility: The mouse remains floating in the water with only minimal movements

necessary to keep its head above water.

Swimming: The mouse makes active swimming motions, moving around the cylinder.

Climbing: The mouse makes active movements with its forepaws, usually directed

against the walls of the cylinder.

Post-Test:

At the end of the 6-minute session, carefully remove the mouse from the water.

Thoroughly dry the mouse with a towel.

Place the mouse in a clean, dry holding cage under a warming lamp for a short period to

prevent hypothermia before returning it to its home cage.

Data Analysis:

Analyze the video recordings to determine the total time spent in each behavioral category

(immobility, swimming, climbing) during the 4-minute scoring period.

Use statistical analysis (e.g., one-way ANOVA followed by a post-hoc test) to compare the

behavioral scores between the different treatment groups.

Mandatory Visualizations
Signaling Pathway of DOV-216,303
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Caption: Mechanism of action of DOV-216,303 as a triple reuptake inhibitor.
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Caption: Experimental workflow for the forced swim test with DOV-216,303.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15616902?utm_src=pdf-custom-synthesis#bc-rfq
https://pubs.acs.org/doi/10.1021/acschemneuro.0c00304
https://www.researchgate.net/publication/276406138_The_Forced_Swim_Test_as_a_Model_of_Depressive-like_Behavior
https://www.researchgate.net/figure/Duration-of-immobility-in-seconds-of-mice-in-forced-swim-test_tbl1_43158600
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2021.741794/full
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2021.741794/full
https://www.benchchem.com/product/b15616902/docs#application-notes-and-protocols-forced-swim-test-with-dov-216-303-administration
https://www.benchchem.com/product/b15616902/docs#application-notes-and-protocols-forced-swim-test-with-dov-216-303-administration
https://www.benchchem.com/product/b15616902/docs#application-notes-and-protocols-forced-swim-test-with-dov-216-303-administration
https://www.benchchem.com/product/b15616902/docs#application-notes-and-protocols-forced-swim-test-with-dov-216-303-administration
https://www.benchchem.com/product/b15616902?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616902?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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